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Compound of Interest

Compound Name: PD-224378

Cat. No.: B3138700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the chemical structure of PD-224378, a

compound of interest in the pharmaceutical sciences. Contrary to preliminary assumptions of it

being a novel therapeutic agent, PD-224378 is identified as a known impurity associated with

the manufacturing of Pregabalin, a widely used anticonvulsant and anxiolytic medication. This

document elucidates its molecular architecture, its formation as a conjugate, and its relevance

in the context of pharmaceutical quality control.

Core Structure and Chemical Identity
PD-224378 is chemically known as (4R)-1-(4-O-β-D-Galactopyranosyl-β-D-glucopyranosyl)-4-

(2-methylpropyl)-2-pyrrolidinone.[1] It is also referred to as Pregabalin Lactose Conjugate

Impurity (R Isomer) or Pregabalin Amide Lactose Adduct.[1][2][3][4][5] The compound is a

conjugate formed between the lactam of the R-isomer of Pregabalin and lactose.

The key structural features of PD-224378 are:

A pyrrolidinone ring: This is derived from the cyclization (lactamization) of the R-isomer of

Pregabalin.

An isobutyl group: Attached at the 4th position of the pyrrolidinone ring, originating from the

parent Pregabalin molecule.
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A lactose moiety: A disaccharide composed of β-D-galactose and β-D-glucose, which is

glycosidically linked to the nitrogen atom of the pyrrolidinone ring.

The formation of this impurity is a result of a reaction between the Pregabalin lactam and

lactose, which is often used as an excipient in pharmaceutical formulations.

Chemical and Physical Properties
A summary of the key quantitative data for PD-224378 is presented in the table below for easy

reference.

Property Value Reference

CAS Number 501665-88-9 [1]

Molecular Formula C20H35NO11 [1][5]

Molecular Weight 465.49 g/mol [1][2]

Alternate Names

(4R)-1-(4-O-β-D-

Galactopyranosyl-β-D-

glucopyranosyl)-4-(2-

methylpropyl)-2-pyrrolidinone,

Pregabalin Lactose Conjugate

Impurity (R Isomer),

Pregabalin Amide Lactose

Adduct

[1][2][3][4][5]

Context as a Pharmaceutical Impurity
The identification of PD-224378 as a Pregabalin impurity is crucial for drug development and

manufacturing. The presence of impurities, even in trace amounts, can impact the safety and

efficacy of a drug product. Therefore, understanding the structure and formation of such

impurities is a critical aspect of regulatory compliance and quality control.

The study of PD-224378 is primarily focused on its analytical detection and quantification in

Pregabalin drug substances and products. This ensures that its levels are maintained below

the qualification thresholds set by regulatory agencies.
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Experimental Protocols
Given that PD-224378 is an impurity rather than an active pharmaceutical ingredient, the

relevant experimental protocols pertain to its detection and characterization, not its biological

activity. These methods typically include:

High-Performance Liquid Chromatography (HPLC): Used to separate PD-224378 from

Pregabalin and other related substances.

Mass Spectrometry (MS): Employed for the identification and structural confirmation of the

impurity based on its mass-to-charge ratio and fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Utilized to provide detailed structural

elucidation of the molecule.

The development of these analytical methods is a key step in the quality control of Pregabalin.

Logical Relationship Diagram
The following diagram illustrates the logical relationship between Pregabalin, its lactamization,

and the subsequent reaction with lactose to form the PD-224378 impurity.
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Formation pathway of the PD-224378 impurity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b3138700?utm_src=pdf-body
https://www.benchchem.com/product/b3138700?utm_src=pdf-body
https://www.benchchem.com/product/b3138700?utm_src=pdf-body
https://www.benchchem.com/product/b3138700?utm_src=pdf-body-img
https://www.benchchem.com/product/b3138700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3138700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Biological Activity
As PD-224378 is classified as a process impurity of Pregabalin, there is no scientific literature

available that describes its specific signaling pathways or biological activities. The research

focus for such compounds is on their analytical chemistry and ensuring their levels are

controlled within acceptable limits in the final drug product. Therefore, diagrams of signaling

pathways are not applicable in this context.

In conclusion, PD-224378 is not a novel therapeutic compound but a well-characterized

impurity of Pregabalin. Its significance lies in the realm of pharmaceutical analysis and quality

control, where its detection and quantification are essential for ensuring the safety and purity of

Pregabalin-containing medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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